Cas no 101080-34-6 (2-hydroxy-5-methoxyhexan-3-one)

• Product Name: 2-hydroxy-5-methoxyhexan-3-one
• CAS No: 101080-34-6
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD24699639
• CID: 4559135
• PubChem ID: 119030519
• Update Time: 2025-10-28

2-hydroxy-5-methoxyhexan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-methoxyhexan-3-one

• MDL： MFCD24699639
• Inchi： 1S/C7H14O3/c1-5(10-3)4-7(9)6(2)8/h5-6,8H,4H2,1-3H3
• InChI Key： QWDVVJSZKNALGC-UHFFFAOYSA-N
• SMILES： CC(O)C(=O)CC(OC)C

Computed Properties

• Exact Mass: 146.094294g/mol
• Monoisotopic Mass: 146.094294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 146.18g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins

Additional information on 2-hydroxy-5-methoxyhexan-3-one

2-Hydroxy-5-Methoxyhexan-3-One: A Comprehensive Overview

2-Hydroxy-5-methoxyhexan-3-one, also known by its CAS number 101080-34-6, is a versatile organic compound with significant applications in various fields, including food science, cosmetics, and pharmaceuticals. This compound is characterized by its unique structure, which includes a hydroxyl group at the second carbon and a methoxy group at the fifth carbon of a six-carbon chain, with a ketone group at the third carbon. Its molecular formula is C7H12O3, and it has a molecular weight of 148.18 g/mol.

The compound's structure contributes to its ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of new drug candidates. For instance, researchers have explored its role in the synthesis of anti-inflammatory agents and antioxidants, which are highly sought after in the pharmaceutical industry.

In terms of physical properties, 2-hydroxy-5-methoxyhexan-3-one is a white crystalline solid with a melting point of 49°C and a boiling point of 175°C at 760 mmHg. Its solubility in water is moderate, which makes it suitable for use in aqueous-based formulations. The compound exhibits mild volatility, which is advantageous for its application in flavor and fragrance industries.

The synthesis of 2-hydroxy-5-methoxyhexan-3-one can be achieved through various methods, including oxidation of appropriate alcohols or reduction of corresponding ketones. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis pathways. For example, enzymatic catalysis has been employed to achieve higher yields and reduce byproduct formation.

In the food industry, 2-hydroxy-5-methoxyhexan-3-one is recognized for its pleasant aroma profile, contributing to the flavor enhancement of various food products. It is often used as a natural flavoring agent in beverages, confectioneries, and dairy products. Its ability to enhance sweetness perception without adding calories makes it an attractive option for low-calorie food formulations.

In cosmetics and personal care products, this compound serves as a humectant and skin conditioning agent. Its moisturizing properties help in maintaining skin hydration, making it suitable for use in creams, lotions, and facial masks. Recent studies have also explored its potential as an anti-aging ingredient due to its ability to stimulate collagen production and reduce oxidative stress.

The pharmaceutical industry has shown growing interest in 2-hydroxy-5-methoxyhexan-3-one due to its bioactive properties. Preclinical studies have demonstrated its potential as an anti-diabetic agent by improving insulin sensitivity and reducing glucose levels in animal models. Additionally, it has been investigated for its anti-cancer properties, particularly in targeting specific signaling pathways involved in cancer cell proliferation.

In conclusion, 2-hydroxy-5-methoxyhexan-3-one, with its CAS number 101080-34-6, is a multifaceted compound with applications across diverse industries. Its unique chemical structure and versatile properties make it an essential component in modern product development. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even more significant role in advancing technological innovations.